Cas no 887884-07-3 (3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide
• CAS No: 887884-07-3
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6472223
• PubChem ID: 7113477
• Update Time: 2025-05-30

3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide
• AKOS024594109
• 887884-07-3
• 3-pentanamido-N-phenylbenzofuran-2-carboxamide
• F0666-0005
• 3-(pentanoylamino)-N-phenyl-1-benzofuran-2-carboxamide
• AB00671321-01

• Inchi： 1S/C20H20N2O3/c1-2-3-13-17(23)22-18-15-11-7-8-12-16(15)25-19(18)20(24)21-14-9-5-4-6-10-14/h4-12H,2-3,13H2,1H3,(H,21,24)(H,22,23)
• InChI Key： HTDYSRSBCFOAQO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC=CC=1)=O)NC(CCCC)=O

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide

3-Pentanamido-N-Phenyl-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

3-Pentanamido-N-phenyl-1-benzofuran-2-carboxamide (CAS No. 887884-07-3) is a highly specialized organic compound with significant potential in various fields of research and application. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug development, material science, and biotechnology. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide is notable for its combination of a benzofuran ring system with an amide group. The benzofuran moiety, a fused bicyclic structure consisting of a benzene ring and a furan ring, contributes to the compound's aromaticity and stability. The presence of the amide group further enhances its functional versatility, making it a valuable building block in organic synthesis. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the key areas of research surrounding 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide involves its synthesis and optimization. Traditional methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions. However, advancements in catalytic techniques and green chemistry have enabled more efficient and environmentally friendly synthetic pathways. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Another critical aspect of this compound is its application in drug discovery. The amide functionality in 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide allows for potential interactions with biological targets such as proteases and kinases. Recent studies have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting its potential as a lead compound for therapeutic development. Additionally, the benzofuran moiety has been associated with anti-inflammatory and antioxidant properties, further expanding its biomedical relevance.

In the realm of material science, 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide has shown promise as a precursor for advanced materials such as polymers and nanoparticles. Its structural rigidity and functional groups make it suitable for applications in nanotechnology, where precise control over molecular architecture is crucial. Researchers have explored its use in self-assembling systems and stimuli-responsive materials, leveraging its unique chemical properties to design innovative materials with tailored functionalities.

Recent breakthroughs in computational chemistry have also provided deeper insights into the electronic properties of 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in various chemical environments. These findings have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems.

In conclusion, 3-pentanamido-N-phenyl-1-benzofuran-2-carboxamide (CAS No. 887884-07